![molecular formula C24H23N3O6S B1229923 3-(1,3-benzodioxol-5-ylmethyl)-7-[1,4-dioxa-8-azaspiro[4.5]decan-8-yl(oxo)methyl]-2-sulfanylidene-1H-quinazolin-4-one](/img/structure/B1229923.png)
3-(1,3-benzodioxol-5-ylmethyl)-7-[1,4-dioxa-8-azaspiro[4.5]decan-8-yl(oxo)methyl]-2-sulfanylidene-1H-quinazolin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(1,3-benzodioxol-5-ylmethyl)-7-[1,4-dioxa-8-azaspiro[4.5]decan-8-yl(oxo)methyl]-2-sulfanylidene-1H-quinazolin-4-one is a N-acylpiperidine.
Scientific Research Applications
Antiviral Properties
- Influenza and Coronavirus Inhibition : Some derivatives of the compound have shown strong activity against influenza A/H3N2 virus and human coronavirus 229E. Specific derivatives, such as N-(8-Ethyl-2-methyl-3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)-4-methylbenzamide and 4-methyl-N-(2-methyl-3-oxo-8-propyl-1-thia-4-azaspiro[4.5]decan-4-yl)benzamide, exhibited EC50 values of 0.5 and 0.2 µM respectively, indicating potent antiviral effects (Apaydın et al., 2020).
Antimicrobial Activities
- Nematicidal Activity : Derivatives of the compound were evaluated for their nematicidal activities. These compounds, upon synthesis and characterization, were found to exhibit notable antibacterial, antifungal, and nematicidal properties (Srinivas et al., 2008).
Biological Properties
- Antitumor and Anti-Monoamine Oxidase Activities : Some synthesized compounds related to this chemical structure demonstrated high anti-monoamine oxidase and antitumor activity. This indicates potential therapeutic applications in the field of cancer and neurological disorders (Markosyan et al., 2015).
Other Applications
- Growth-Regulating Activity : A compound derived from a similar structure exhibited growth-regulating activity, suggesting potential uses in agriculture or biotechnology (Sharifkanov et al., 2001).
properties
Molecular Formula |
C24H23N3O6S |
---|---|
Molecular Weight |
481.5 g/mol |
IUPAC Name |
3-(1,3-benzodioxol-5-ylmethyl)-7-(1,4-dioxa-8-azaspiro[4.5]decane-8-carbonyl)-2-sulfanylidene-1H-quinazolin-4-one |
InChI |
InChI=1S/C24H23N3O6S/c28-21(26-7-5-24(6-8-26)32-9-10-33-24)16-2-3-17-18(12-16)25-23(34)27(22(17)29)13-15-1-4-19-20(11-15)31-14-30-19/h1-4,11-12H,5-10,13-14H2,(H,25,34) |
InChI Key |
WPTFCTBFOOQKHH-UHFFFAOYSA-N |
SMILES |
C1CN(CCC12OCCO2)C(=O)C3=CC4=C(C=C3)C(=O)N(C(=S)N4)CC5=CC6=C(C=C5)OCO6 |
Canonical SMILES |
C1CN(CCC12OCCO2)C(=O)C3=CC4=C(C=C3)C(=O)N(C(=S)N4)CC5=CC6=C(C=C5)OCO6 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.